6-Amino-3-ethyl-4-(3-methoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• Molecular Formula: C16H16N4O2
• Molecular Weight: 296.32 g/mol
• IUPAC Name: 6-amino-3-ethyl-4-(3-methoxyphenyl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C16H16N4O2/c1-3-12-14-13(9-5-4-6-10(7-9)21-2)11(8-17)15(18)22-16(14)20-19-12/h4-7,13H,3,18H2,1-2H3,(H,19,20)
• InChI Key: SMMNAHMXLZYKJU-UHFFFAOYSA-N
• SMILES: CCC1=C2C(C(=C(OC2=NN1)N)C#N)C3=CC(=CC=C3)OC

Description

6-Amino-3-ethyl-4-(3-methoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile, also known as DEPMPO, is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in various fields. DEPMPO has been synthesized using various methods and has been found to exhibit promising biochemical and physiological effects. In

Mechanism of Action

6-Amino-3-ethyl-4-(3-methoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile acts as a spin trap by reacting with free radicals and forming stable adducts that can be detected and identified using various analytical techniques. 6-Amino-3-ethyl-4-(3-methoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been found to react with a variety of free radicals, including superoxide, hydroxyl, and alkoxyl radicals.
Biochemical and Physiological Effects:
6-Amino-3-ethyl-4-(3-methoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been found to exhibit promising biochemical and physiological effects in various studies. 6-Amino-3-ethyl-4-(3-methoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been shown to protect against oxidative stress-induced cell damage and apoptosis in various cell types, including neuronal cells and cardiomyocytes. 6-Amino-3-ethyl-4-(3-methoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has also been found to improve mitochondrial function and reduce inflammation in various animal models.

Advantages and Limitations for Lab Experiments

6-Amino-3-ethyl-4-(3-methoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile exhibits high stability and low toxicity, making it an ideal spin trap for detecting and identifying free radicals in various biological systems. However, 6-Amino-3-ethyl-4-(3-methoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has limited solubility in aqueous solutions, which can limit its use in certain experiments.

Future Directions

Future research on 6-Amino-3-ethyl-4-(3-methoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile could focus on exploring its potential applications in various fields, including neurodegenerative diseases, cardiovascular diseases, and cancer. Additionally, further studies could investigate the mechanisms underlying its protective effects against oxidative stress-induced cell damage and apoptosis. Finally, the development of novel 6-Amino-3-ethyl-4-(3-methoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile derivatives with improved solubility and bioavailability could enhance its potential applications in various research fields.

Synthesis Methods

6-Amino-3-ethyl-4-(3-methoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been synthesized using various methods, including the reaction of 3-methoxybenzaldehyde, ethyl acetoacetate, and hydrazine hydrate in the presence of ammonium acetate and glacial acetic acid. Another method involves the reaction of 3-methoxybenzaldehyde, ethyl acetoacetate, and hydrazine hydrate in the presence of piperidine.

Scientific Research Applications

6-Amino-3-ethyl-4-(3-methoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been extensively studied for its potential applications in various fields, including free radical research, spin trapping, and magnetic resonance imaging (MRI). 6-Amino-3-ethyl-4-(3-methoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been found to exhibit strong free radical scavenging activity and has been used as a spin trap to detect and identify free radicals generated in various biological systems. 6-Amino-3-ethyl-4-(3-methoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has also been used as a contrast agent for MRI, as it exhibits high stability and low toxicity.